2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl morpholine-4-carbodithioate

• IUPAC Name: [2-(2,3-dihydroindol-1-yl)-2-oxoethyl] morpholine-4-carbodithioate
• InChI: InChI=1S/C15H18N2O2S2/c18-14(11-21-15(20)16-7-9-19-10-8-16)17-6-5-12-3-1-2-4-13(12)17/h1-4H,5-11H2
• InChI Key: JQOSTCZCQIYTKV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CSC(=S)N3CCOCC3
• Molecular Formula: C15H18N2O2S2
• Molecular Weight: 322.5 g/mol

Description

2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl morpholine-4-carbodithioate is a synthetic organic compound that belongs to the class of carbodithioates. These compounds are known for their diverse applications in various fields, including chemistry, biology, and medicine. The unique structure of this compound, which includes an indole ring, a morpholine ring, and a carbodithioate group, makes it an interesting subject for scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl morpholine-4-carbodithioate typically involves the reaction of indole derivatives with morpholine and carbon disulfide under specific conditions. The reaction may require the use of catalysts and solvents to facilitate the formation of the desired product. Common reaction conditions include:

• Temperature: Moderate to high temperatures (50-150°C)
• Solvents: Organic solvents such as dichloromethane or ethanol
• Catalysts: Acid or base catalysts to promote the reaction

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to ensure high yield and purity. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl morpholine-4-carbodithioate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can lead to the formation of thiols or amines.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate

Reducing Agents: Sodium borohydride, lithium aluminum hydride

Substitution Reagents: Halogens, alkylating agents

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides, while reduction may produce thiols.

Scientific Research Applications

2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl morpholine-4-carbodithioate has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl morpholine-4-carbodithioate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl morpholine-4-carbodithioate: Unique due to its specific combination of functional groups.

Indole derivatives: Compounds containing the indole ring, known for their diverse biological activities.

Morpholine derivatives: Compounds containing the morpholine ring, used in various chemical and pharmaceutical applications.

Carbodithioates: Compounds containing the carbodithioate group, known for their reactivity and versatility.

Uniqueness

The uniqueness of 2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl morpholine-4-carbodithioate lies in its specific combination of functional groups, which imparts distinct chemical and biological properties. This makes it a valuable compound for research and development in various fields.